Cas no 1257527-55-1 (Tributyl-(4-morpholin-4-ylphenyl)stannane)

• Product Name: Tributyl-(4-morpholin-4-ylphenyl)stannane
• CAS No: 1257527-55-1
• MF: C₂₂H₃₉NOSn
• MW: 452.261165857315
• CID: 1218388
• PubChem ID: 329763829
• Update Time: 2025-10-29

Tributyl-(4-morpholin-4-ylphenyl)stannane Chemical and Physical Properties

Names and Identifiers

• tributyl-(4-morpholin-4-ylphenyl)stannane
• ACMC-20amwq
• 1-(Morpholin-4-yl)-4-(tributylstannyl)benzene, [4-(Morpholin-4-yl)phenyl]tributylstannane
• AMTSn009
• 4-[4-(Tributylstannyl)phenyl]morpholine
• CTK8C5922
• KB-97379
• 4-(4-Tributylstannanyl-phenyl)-morpholine
• 4-(4-(Tributylstannyl)phenyl)morpholine
• 4-(4-Tributylstannylphenyl)morpholine
• DB-205513
• DTXSID40738214
• Morpholine, 4-[4-(tributylstannyl)phenyl]-
• 1257527-55-1
• SCHEMBL12503122
• VIPDIXBRZHVCRF-UHFFFAOYSA-N
• Tributyl-(4-morpholin-4-ylphenyl)stannane

• MDL： MFCD17677170
• Inchi： 1S/C10H12NO.3C4H9.Sn/c1-2-4-10(5-3-1)11-6-8-12-9-7-11;3*1-3-4-2;/h2-5H,6-9H2;3*1,3-4H2,2H3;
• InChI Key： VIPDIXBRZHVCRF-UHFFFAOYSA-N
• SMILES： [Sn](C1C=CC(=CC=1)N1CCOCC1)(CCCC)(CCCC)CCCC

Computed Properties

• Exact Mass: 453.205367g/mol
• Monoisotopic Mass: 453.205367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 11
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• Density: 1.175 g/L at 25 °C
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: n20/D 1.541

Tributyl-(4-morpholin-4-ylphenyl)stannane Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H312-H315-H319-H372-H410
• Warning Statement： MissingPhrase-N15.00950417-P260-P280-P305
  P351
  P338
• Hazardous Material transportation number：UN 2788 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 21-25-36/38-48/23/25-50/53
• Safety Instruction： 35-36/37/39-45-60-61
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines

Additional information on Tributyl-(4-morpholin-4-ylphenyl)stannane

Tributyl-(4-morpholin-4-ylphenyl)stannane (CAS No. 1257527-55-1): An Overview and Recent Developments

Tributyl-(4-morpholin-4-ylphenyl)stannane (CAS No. 1257527-55-1) is a versatile organostannane compound that has garnered significant attention in the fields of organic synthesis, materials science, and medicinal chemistry. This compound is characterized by its unique structure, which combines a trialkyltin group with a substituted phenyl moiety. The morpholine functionality imparts additional reactivity and functional versatility, making it an attractive building block for various chemical transformations.

The structure of tributyl-(4-morpholin-4-ylphenyl)stannane consists of a central tin atom bonded to three butyl groups and one 4-morpholin-4-ylphenyl group. This arrangement provides a balance between steric bulk and electronic properties, which can be exploited in different synthetic contexts. The morpholine ring, in particular, introduces a polar and basic character to the molecule, enhancing its reactivity in nucleophilic substitution reactions and cross-coupling processes.

In the realm of organic synthesis, tributyl-(4-morpholin-4-ylphenyl)stannane has been utilized as a powerful reagent for the formation of carbon-carbon bonds. One notable application is in the Stille coupling reaction, where it serves as an efficient organostannane coupling partner. This reaction is widely used for the synthesis of complex organic molecules, including natural products and pharmaceuticals. Recent studies have demonstrated the high efficiency and selectivity of this compound in Stille couplings, even under mild reaction conditions.

Beyond its use in traditional organic synthesis, tributyl-(4-morpholin-4-ylphenyl)stannane has also found applications in materials science. Its unique electronic properties make it suitable for the preparation of conductive polymers and other functional materials. For instance, researchers have explored its use in the synthesis of conjugated polymers for organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The morpholine functionality can enhance the solubility and processability of these materials, making them more suitable for practical applications.

In the field of medicinal chemistry, tributyl-(4-morpholin-4-ylphenyl)stannane has shown promise as a precursor for the synthesis of bioactive compounds. The morpholine ring can be easily functionalized to introduce various pharmacophores, leading to the development of novel therapeutic agents. Recent studies have focused on its use in the synthesis of small molecules targeting specific biological pathways, such as kinases and G protein-coupled receptors (GPCRs). These compounds have shown promising results in preclinical studies, highlighting their potential as lead candidates for drug discovery.

The synthesis of tributyl-(4-morpholin-4-ylphenyl)stannane typically involves a multi-step process that begins with the preparation of 4-morpholinophenyllithium or 4-morpholinophenylmagnesium bromide. This intermediate is then reacted with tributytin chloride to form the desired organostannane compound. The reaction conditions are carefully optimized to ensure high yields and purity. Advances in synthetic methodologies have led to more efficient and environmentally friendly routes for its production, reducing waste and improving overall sustainability.

The safety and handling of tributyl-(4-morpholin-4-ylphenyl)stannane are important considerations for researchers working with this compound. Organostannanes are generally sensitive to air and moisture, requiring inert atmosphere conditions during storage and manipulation. Additionally, they can be toxic if ingested or inhaled, necessitating appropriate personal protective equipment (PPE) and handling protocols. Proper disposal methods should also be followed to minimize environmental impact.

In conclusion, tributyl-(4-morpholin-4-ylphenyl)stannane (CAS No. 1257527-55-1) is a valuable compound with diverse applications in organic synthesis, materials science, and medicinal chemistry. Its unique structure and reactivity make it an essential tool for researchers aiming to develop new materials and therapeutic agents. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern chemistry.